Cas no 2248187-28-0 ((2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine)

• Product Name: (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine
• CAS No: 2248187-28-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6197852
• PubChem ID: 137938079
• Update Time: 2025-10-31

(2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine
• 2248187-28-0
• EN300-6507732

• Inchi： 1S/C13H21N/c1-11-6-8-13(9-7-11)5-3-4-12(2)10-14/h6-9,12H,3-5,10,14H2,1-2H3/t12-/m1/s1
• InChI Key： FMUCTGZEPSIJKC-GFCCVEGCSA-N
• SMILES： NC[C@H](C)CCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine

Comprehensive Overview of (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine (CAS No. 2248187-28-0)

(2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine, with the CAS number 2248187-28-0, is a chiral amine compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the R-configuration at the 2-position and the 4-methylphenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and personalized therapeutics.

The compound's chiral center and aromatic ring contribute to its stereoselective interactions, a hot topic in modern medicinal chemistry. As the demand for enantiomerically pure compounds rises, (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine serves as a critical building block for asymmetric synthesis. Recent studies highlight its role in developing G-protein-coupled receptor (GPCR) modulators, a class of targets dominating 2023-2024 drug development pipelines. This connection to GPCR research answers frequent search queries about "chiral amines in drug design" and "small molecule modulators for neurological targets."

From a synthetic chemistry perspective, the pentan-1-amine backbone of this compound offers versatile modification sites, making it adaptable for structure-activity relationship (SAR) studies. Its lipophilic nature, attributed to the methylphenyl group, enhances membrane permeability—a key consideration in recent discussions about improving oral bioavailability of CNS-targeted drugs. These properties position CAS 2248187-28-0 as a compound of interest for researchers investigating "blood-brain barrier penetration strategies," a trending topic in pharmacokinetic optimization forums.

Analytical characterization of (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine typically involves advanced techniques like chiral HPLC and NMR spectroscopy, addressing common search terms such as "chiral compound analysis methods." The compound's stability under physiological pH conditions (a frequently asked question in research communities) makes it suitable for in vitro assays, while its moderate logP value balances solubility and permeability—a crucial factor in current lead optimization workflows.

In material science applications, the 4-methylphenyl unit in this amine enables π-stacking interactions, relevant to discussions about "organic semiconductor precursors" and "small molecule self-assembly." Though not its primary application domain, this aspect responds to growing interdisciplinary searches combining pharmaceutical chemistry with materials innovation. The compound's crystalline properties (another trending analytical topic) facilitate purity determination through X-ray diffraction—a technique gaining traction in quality control protocols.

Environmental and safety profiles of 2248187-28-0 follow standard laboratory handling protocols for amine compounds, with particular attention to its chiral integrity during storage—a practical concern often queried by synthetic chemists. Recent green chemistry initiatives have explored solvent systems for its synthesis that minimize waste, aligning with industry-wide searches for "sustainable chiral amine production."

The commercial availability of (2R)-2-Methyl-5-(4-methylphenyl)pentan-1-amine as a research-grade material meets demand from academic and industrial labs focusing on neurotransmitter analogs and bioactive scaffold development. Its pricing and sourcing frequently appear in supplier database searches, reflecting the compound's growing adoption. Current patent landscapes suggest expanding intellectual property around derivatives of this chiral amine core, particularly in applications addressing neurodegenerative diseases—a major healthcare challenge receiving substantial research funding worldwide.